Cas no 1370600-39-7 ((R)-tert-Butyl 2-(5-(4-iodophenyl)-1H-imidazol-2-yl)pyrrolidine-1-carboxylate)

• Product Name: (R)-tert-Butyl 2-(5-(4-iodophenyl)-1H-imidazol-2-yl)pyrrolidine-1-carboxylate
• CAS No: 1370600-39-7
• MF: C₁₈H₂₂IN₃O₂
• MW: 439.29065656662
• CID: 5520946
• PubChem ID: 166600438
• Update Time: 2025-05-24

(R)-tert-Butyl 2-(5-(4-iodophenyl)-1H-imidazol-2-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 2-[5-(4-iodophenyl)-1H-imidazol-2-yl]-, 1,1-dimethylethyl ester, (2R)-
• (R)-tert-Butyl 2-(5-(4-iodophenyl)-1H-imidazol-2-yl)pyrrolidine-1-carboxylate
• (R)-tert-Butyl2-(5-(4-iodophenyl)-1H-imidazol-2-yl)pyrrolidine-1-carboxylate
• Jpmtwopharm jpm2-00-5206
• G72738
• tert-Butyl (R)-2-(5-(4-iodophenyl)-1H-imidazol-2-yl)pyrrolidine-1-carboxylate
• 1370600-39-7

• Inchi： 1S/C18H22IN3O2/c1-18(2,3)24-17(23)22-10-4-5-15(22)16-20-11-14(21-16)12-6-8-13(19)9-7-12/h6-9,11,15H,4-5,10H2,1-3H3,(H,20,21)/t15-/m1/s1
• InChI Key： FKNRJMZSQAHBBC-OAHLLOKOSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC[C@@H]1C1NC(C2=CC=C(I)C=C2)=CN=1

Computed Properties

• Exact Mass: 439.07567g/mol
• Monoisotopic Mass: 439.07567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 58.2Ų

Additional information on (R)-tert-Butyl 2-(5-(4-iodophenyl)-1H-imidazol-2-yl)pyrrolidine-1-carboxylate

Exploring the Synthesis and Applications of (R)-tert-Butyl 2-(5-(4-Iodophenyl)-1H-imidazol-2-yl)pyrrolidine-1-carboxylate

The compound (R)-tert-butyl 2-(5-(4-iodophenyl)-1H-imidazol-2-yl)pyrrolidine-1-carboxylate with CAS No. 1370600-39-7 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and drug discovery. This compound is notable for its complex structure, which incorporates a pyrrolidine ring, an imidazole moiety, and a tert-butyl group, all of which contribute to its unique chemical properties.

Recent studies have highlighted the importance of imidazole-containing compounds in medicinal chemistry due to their ability to act as bioisosteres and their potential to modulate various biological targets. The presence of the 4-iodophenyl group in this molecule adds further complexity, as iodine substitution is known to influence both the electronic properties and pharmacokinetics of a compound. This makes (R)-tert-butyl 2-(5-(4-iodophenyl)-1H-imidazol-2-yl)pyrrolidine-1-carboxylate a valuable tool in exploring structure-activity relationships (SAR) in drug design.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the imidazole ring system. The introduction of the 4-iodophenyl group is often achieved through coupling reactions, such as Suzuki-Miyaura cross-coupling, which has been extensively studied in recent years for its efficiency and selectivity. The subsequent incorporation of the pyrrolidine ring and the tert-butyl ester group requires careful optimization to ensure high yields and stereochemical integrity, particularly given the (R)-configuration at the pyrrolidine center.

One of the most promising applications of (R)-tert-butyl 2-(5-(4-iodophenyl)-1H-imidazol-2-yl)pyrrolidine-1-carboxylate lies in its potential as a lead compound for drug development. Its structure suggests that it could act as an antagonist or agonist at various G-protein coupled receptors (GPCRs), which are key targets for treating conditions such as hypertension, anxiety, and neurodegenerative diseases. Recent research has demonstrated that imidazole-containing compounds can exhibit potent activity at these receptors, making this compound a strong candidate for further investigation.

In addition to its therapeutic potential, this compound also serves as a valuable substrate for studying enzymatic reactions. The tert-butyl ester group, for instance, can be cleaved by esterases, providing insights into metabolic pathways and drug metabolism. Understanding these processes is crucial for optimizing drug delivery systems and improving bioavailability.

From a structural perspective, the molecule's pyrrolidine ring contributes to its flexibility and ability to adopt conformations that are favorable for binding to biological targets. The combination of this ring with the rigid imidazole moiety creates a balance between rigidity and flexibility, which is often desired in drug molecules to enhance binding affinity and selectivity.

Recent advancements in computational chemistry have also enabled researchers to perform detailed molecular docking studies on (R)-tert-butyl 2-(5-(4-iodophenyl)-1H-imidazol-2-yli)pyrrolidine carboxylic acid ester, providing insights into its interaction with potential target proteins. These studies have revealed that the molecule exhibits favorable binding interactions with several GPCR subtypes, further supporting its role as a lead compound in drug discovery.

In conclusion, (R)-tert-butylester pyrrolidine imidazole derivative, represented by CAS No. 1370600-39_7_, stands out as a significant molecule in contemporary organic chemistry research. Its unique structure, synthetic accessibility, and promising biological activities make it an invaluable asset in both academic and industrial settings. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of medicinal chemistry and therapeutic development.